Cas no 1903797-93-2 (1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione)

• Product Name: 1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• CAS No: 1903797-93-2
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 6385425
• PubChem ID: 92080203
• Update Time: 2025-10-25

1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1903797-93-2
• 1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione
• F6473-7255
• AKOS025343070
• 1-[8-(2,4-dimethyl-1,3-thiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl]pyrrolidine-2,5-dione

• Inchi： 1S/C17H21N3O3S/c1-9-16(24-10(2)18-9)17(23)19-11-3-4-12(19)8-13(7-11)20-14(21)5-6-15(20)22/h11-13H,3-8H2,1-2H3
• InChI Key： CCAXUOLTPYLTHL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1C2CCC1CC(C2)N1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 347.13036271g/mol
• Monoisotopic Mass: 347.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.8Ų

Additional information on 1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione

Introduction to 1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione (CAS No. 1903797-93-2)

1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1903797-93-2, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and therapeutic development.

The molecular structure of this compound is characterized by a complex bicyclic framework, specifically an 8-azabicyclo[3.2.1]octane core appended with a pyrrolidine-2,5-dione moiety. The presence of a 2,4-dimethylthiazole group at the 8-position of the bicyclic system introduces additional functional diversity, making it a valuable scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. The rigid bicyclic structure is expected to contribute to high binding affinity and selectivity, which are critical factors in drug design. Furthermore, the pyrrolidine-2,5-dione moiety is known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer effects.

In the context of current research, this compound has been investigated for its potential role in modulating key biological pathways associated with diseases such as cancer and neurodegenerative disorders. Studies suggest that the bicyclo[3.2.1]octane scaffold can interact with specific targets in biological systems, leading to therapeutic effects. The thiazole component is particularly noteworthy due to its well-documented pharmacological properties.

The synthesis of 1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione involves multi-step organic transformations that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity at the crucial stereocenters, which is essential for achieving the desired biological activity.

From a medicinal chemistry perspective, this compound represents an excellent example of how structural complexity can be leveraged to develop novel therapeutics. The integration of multiple pharmacophoric elements into a single molecular framework allows for fine-tuning of biological properties through structural modifications. This approach aligns with the growing trend in drug discovery towards designing molecules with optimized pharmacokinetic profiles.

Preclinical studies have begun to explore the potential applications of this compound in various disease models. Initial findings indicate that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathophysiological processes. These preliminary results are encouraging and warrant further investigation into its therapeutic potential.

The development of new synthetic methodologies has also been instrumental in facilitating the exploration of this compound's derivatives. Advances in catalytic asymmetric synthesis have made it possible to access enantiomerically pure forms of complex molecules like this one, which is crucial for evaluating their biological activity without interference from racemic impurities.

The role of computational tools in predicting the behavior of such complex molecules cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with biological targets at the atomic level. These insights are invaluable for guiding structural optimization efforts aimed at improving potency and selectivity.

In conclusion,1-((1R,5S)-8-(2,4-dimethylthiazole-5-carbonyl)-8-azabicyclo[3.2.1]octan-3-yl)pyrrolidine-2,5-dione (CAS No. 1903797-93-2) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutics targeting various diseases.